N-(anilinocarbonothioyl)-3-ethoxybenzamide

• IUPAC Name: 3-ethoxy-N-(phenylcarbamothioyl)benzamide
• InChI: InChI=1S/C16H16N2O2S/c1-2-20-14-10-6-7-12(11-14)15(19)18-16(21)17-13-8-4-3-5-9-13/h3-11H,2H2,1H3,(H2,17,18,19,21)
• InChI Key: UDXOJCCKAQHURE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

N-(anilinocarbonothioyl)-3-ethoxybenzamide, also known as AEBSF, is a serine protease inhibitor that is widely used in scientific research. It is a potent inhibitor of several serine proteases, including trypsin, chymotrypsin, and thrombin. AEBSF is commonly used in laboratory experiments to study the biochemical and physiological effects of serine protease inhibition.

Mechanism of Action

N-(anilinocarbonothioyl)-3-ethoxybenzamide works by irreversibly inhibiting the active site of serine proteases. It forms a covalent bond with the serine residue in the active site, preventing the enzyme from functioning. N-(anilinocarbonothioyl)-3-ethoxybenzamide is a suicide inhibitor, meaning that it irreversibly binds to the enzyme and cannot be removed.
Biochemical and Physiological Effects:
N-(anilinocarbonothioyl)-3-ethoxybenzamide has a number of biochemical and physiological effects. It has been shown to inhibit blood coagulation and fibrinolysis, as well as reduce inflammation. N-(anilinocarbonothioyl)-3-ethoxybenzamide has also been shown to have anti-tumor effects, and has been used in studies of cancer cell growth and metastasis. Additionally, N-(anilinocarbonothioyl)-3-ethoxybenzamide has been shown to have neuroprotective effects, and has been used in studies of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(anilinocarbonothioyl)-3-ethoxybenzamide in laboratory experiments is its potency as a serine protease inhibitor. It is effective at low concentrations, making it a cost-effective option for researchers. Additionally, N-(anilinocarbonothioyl)-3-ethoxybenzamide is stable and can be stored for long periods of time without losing its inhibitory activity.
One limitation of N-(anilinocarbonothioyl)-3-ethoxybenzamide is that it is not a selective inhibitor of serine proteases. It can also inhibit other enzymes, such as cysteine proteases and metalloproteases. This can make it difficult to interpret experimental results, as the effects may be due to inhibition of other enzymes rather than serine proteases.

Future Directions

There are a number of future directions for research involving N-(anilinocarbonothioyl)-3-ethoxybenzamide. One area of interest is the development of more selective serine protease inhibitors, which would allow for more precise studies of the role of serine proteases in various biological processes. Additionally, there is interest in using N-(anilinocarbonothioyl)-3-ethoxybenzamide as a therapeutic agent for various diseases, such as cancer and neurodegenerative diseases. Further research is needed to determine the efficacy and safety of N-(anilinocarbonothioyl)-3-ethoxybenzamide as a therapeutic agent.

Synthesis Methods

N-(anilinocarbonothioyl)-3-ethoxybenzamide can be synthesized using a variety of methods, including the reaction of 3-ethoxybenzoic acid with aniline and carbon disulfide, followed by reaction with ethyl chloroformate. Another method involves the reaction of 3-ethoxybenzamide with thionyl chloride, followed by reaction with aniline and carbon disulfide.

Scientific Research Applications

N-(anilinocarbonothioyl)-3-ethoxybenzamide has a wide range of applications in scientific research. It is commonly used as a serine protease inhibitor in biochemical and physiological studies. It has been used in studies of blood coagulation, fibrinolysis, and inflammation. N-(anilinocarbonothioyl)-3-ethoxybenzamide has also been used in studies of cancer, cardiovascular disease, and infectious diseases.